Cas no 7785-87-7 (Manganese sulphate)

• Product Name: Manganese sulphate
• CAS No: 7785-87-7
• MF: MnO₄S
• MW: 151.000648498535
• MDL: MFCD00149160
• CID: 47864
• Update Time: 2026-05-14

Manganese sulphate Chemical and Physical Properties

Names and Identifiers

• Manganese sulphate
• manganese(2+)sulfate(1:1)
• manganese(ii)sulfate(1:1)
• manganesesulfate(1:1)
• manganesesulfate(mnso4)
• Manganoussulfate,anhydrous
• man-gro
• ncic61143
• sorba-spraymanganese
• Manganese(II) sulfate tetrahydrate,anhydrous
• MANGANESE SULFATE 4N(SP)
• Manganese(II) sulfate
• MANGANOUS SULFATE
• Manganous sulphate,anhydrous
• MnO4S
• Manganese(Ⅱ) sulfate
• Mangan(II)-sulfat
• MANGANESE SULFATE
• MANGANOUS SULPHATE
• Sulfuric acid manganese(2+) salt (1:1)
• Manganese (II) sulfate
• Manganese Sulfate Solution

• MDL： MFCD00149160
• Inchi： InChI=1S/Mn.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key： SQQMAOCOWKFBNP-UHFFFAOYSA-L
• SMILES： [Mn+2].O=S(=O)([O-])[O-]

Computed Properties

• Exact Mass: 150.89000
• Monoisotopic Mass: 150.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6A^2
• Isotope Atom Count: 0
• surface charge: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.6A^2

Experimental Properties

• Color/Form: Gray to pink crystalline powder
• Density: 3.250
• Melting Point: 700°C
• Boiling Point: 850ºC
• PSA: 88.64000
• LogP: -0.25720
• Solubility: Soluble in water, insoluble in ethanol

Manganese sulphate Security Information

• Hazardous Material transportation number：UN 1760
• Hazard Category Code： R51/53: toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S22-S61
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers in a cool, dry place away from high temperature and direct sunlight.
• Risk Phrases：R48/20/22
• Safety Term：S22-61

Additional information on Manganese sulphate

Comprehensive Guide to Manganese Sulphate (CAS No. 7785-87-7): Properties, Applications, and Industry Insights

Manganese sulphate (CAS No. 7785-87-7), also known as manganese sulfate or manganese(II) sulphate, is an inorganic compound widely recognized for its versatility in agriculture, industrial processes, and nutritional supplementation. With the chemical formula MnSO₄, this water-soluble salt exists in various hydrated forms, with the monohydrate (manganese sulphate monohydrate) being the most commercially prevalent. Its role as a micronutrient fertilizer and animal feed additive has garnered significant attention, particularly amid growing global discussions on sustainable agriculture and soil health optimization.

The compound’s significance extends to industrial applications, including electrolytic manganese production and battery manufacturing, aligning with the rising demand for energy storage solutions and electric vehicle (EV) technologies. Recent searches for "manganese sulphate in lithium-ion batteries" and "role of manganese in crop yield" reflect its relevance in trending sectors. This article delves into the physicochemical properties, production methods, and innovative applications of manganese sulphate, addressing common queries such as "how to use manganese sulphate in hydroponics" and "manganese sulphate vs. chelated manganese."

Manganese sulphate exhibits a pale pink crystalline appearance in its anhydrous form, while the monohydrate appears as a faintly pink powder. Its high solubility in water (76.4 g/100 mL at 25°C) makes it ideal for liquid fertilizers and foliar sprays. The compound’s stability under normal conditions and low toxicity profile (LD₅₀ > 5,000 mg/kg in rats) contribute to its widespread adoption. Notably, its bioavailability in plants and animals surpasses that of oxide-based manganese sources, a key factor driving its preference in organic farming and livestock nutrition.

In agriculture, manganese sulphate addresses manganese deficiency, a common issue in alkaline soils, which manifests as interveinal chlorosis in crops like soybeans and wheat. Farmers increasingly search for "best time to apply manganese sulphate" and "manganese sulphate dosage for citrus trees," highlighting its practical importance. Recent studies also explore its synergistic effects with zinc sulphate and boron fertilizers to enhance photosynthetic efficiency. Meanwhile, in animal husbandry, it serves as a critical trace mineral in poultry and swine feed, supporting bone development and enzyme activation.

The industrial sector leverages manganese sulphate as a precursor for electrolytic manganese dioxide (EMD), a component of dry-cell batteries and lithium-ion cathodes. With the EV market projected to grow at a CAGR of 21.7% (2023–2030), demand for high-purity manganese sulphate is surging. Innovations like "manganese-rich cathode materials" and "recycling manganese from spent batteries" dominate research discussions, emphasizing its circular economy potential. Additionally, the compound finds niche uses in ceramics, textiles (as a dye fixative), and water treatment (for heavy metal precipitation).

Quality standards for manganese sulphate vary by application. Fertilizer-grade products typically assay ≥31% Mn, while feed-grade variants adhere to USP/FCC specifications. Analytical techniques like ICP-OES ensure compliance with regulatory limits for contaminants (e.g., lead, arsenic). As consumers prioritize "non-GMO micronutrient supplements" and "eco-friendly industrial chemicals," manufacturers are adopting greener synthesis routes, such as bioleaching from low-grade ores.

In conclusion, manganese sulphate (CAS No. 7785-87-7) remains indispensable across multiple industries due to its unique properties and adaptability. Whether optimizing crop resilience, advancing battery technology, or improving animal health, this compound continues to evolve alongside scientific and market trends. For those seeking "where to buy manganese sulphate near me" or "manganese sulphate solubility chart," understanding its multifaceted applications ensures informed decision-making in both commercial and research contexts.